15,15'-Didehydro-10'-apo-beta,psi-carotenal

• CAS No.: 16910-83-1
• Molecular Formula: C27H34O
• Molecular Weight: 374.6 g/mol
• IUPAC Name: (2E,4E,8E,10E,12E,14E)-4,9,13-trimethyl-15-(2,6,6-trimethylcyclohexen-1-yl)pentadeca-2,4,8,10,12,14-hexaen-6-ynal
• InChI: InChI=1S/C27H34O/c1-22(12-7-8-13-23(2)16-11-21-28)14-9-15-24(3)18-19-26-25(4)17-10-20-27(26,5)6/h9,11-16,18-19,21H,10,17,20H2,1-6H3/b14-9+,16-11+,19-18+,22-12+,23-13+,24-15+
• InChI Key: ZKXAMGOXSHSUMX-DHFTXEPISA-N
• Isomeric SMILES: CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C/C(=C/C#C/C=C(\C)/C=C/C=O)/C)/C
• Canonical SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC#CC=C(C)C=CC=O)C)C

Description

15,15’-Didehydro-10’-apo-beta,psi-carotenal: is a carotenoid compound with the molecular formula C27H34O and a molecular weight of 374.55826 g/mol . It is characterized by its orange-yellow to red solid appearance and is insoluble in water but soluble in organic solvents such as ethanol and chloroform . This compound is known for its unique structure and properties, making it a subject of interest in various scientific fields.

Preparation Methods

Industrial Production Methods: . The production methods likely involve similar synthetic routes as those used in laboratory settings, with additional steps to ensure purity and consistency.

Chemical Reactions Analysis

Types of Reactions: 15,15’-Didehydro-10’-apo-beta,psi-carotenal undergoes various chemical reactions, including oxidation, reduction, and substitution . These reactions are influenced by the presence of conjugated double bonds and the aldehyde functional group in its structure.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used to oxidize 15,15’-Didehydro-10’-apo-beta,psi-carotenal.

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are employed to reduce the compound.

Substitution: Substitution reactions may involve reagents such as halogens or nucleophiles under specific conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols .

Scientific Research Applications

15,15’-Didehydro-10’-apo-beta,psi-carotenal has a wide range of applications in scientific research:

Chemistry: It is used as a model compound to study the behavior of carotenoids and their derivatives.

Biology: The compound’s role in biological systems, particularly in relation to its antioxidant properties, is of significant interest.

Medicine: Research into its potential therapeutic effects, including its ability to scavenge free radicals and protect against oxidative stress, is ongoing.

Mechanism of Action

The mechanism of action of 15,15’-Didehydro-10’-apo-beta,psi-carotenal involves its interaction with molecular targets and pathways related to oxidative stress and antioxidant defense . The compound can donate electrons to neutralize free radicals, thereby preventing cellular damage . Its structure allows it to integrate into cell membranes, where it can exert its protective effects .

Comparison with Similar Compounds

Beta-carotene: A well-known carotenoid with similar antioxidant properties but a different structure.

Lycopene: Another carotenoid with potent antioxidant effects, commonly found in tomatoes.

Astaxanthin: Known for its strong antioxidant activity and use in dietary supplements.

Uniqueness: 15,15’-Didehydro-10’-apo-beta,psi-carotenal is unique due to its specific structure, which includes a dehydrogenated and apo-carotenoid framework . This structural uniqueness contributes to its distinct chemical and biological properties, setting it apart from other carotenoids .